Cas no 62017-93-0 (1,3-Dioxolane-4-acetaldehyde, 2,2,4-trimethyl-, (S)-)

• Product Name: 1,3-Dioxolane-4-acetaldehyde, 2,2,4-trimethyl-, (S)-
• CAS No: 62017-93-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 460624
• PubChem ID: 53704870
• Update Time: 2025-04-19

1,3-Dioxolane-4-acetaldehyde, 2,2,4-trimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-acetaldehyde, 2,2,4-trimethyl-, (S)-
• 2-[(4S)-2,2,4-trimethyl-1,3-dioxolan-4-yl]acetaldehyde
• DTXSID20706072
• SCHEMBL11481752
• [(4S)-2,2,4-Trimethyl-1,3-dioxolan-4-yl]acetaldehyde
• (S)-2,2,4-trimethyl-1,3-dioxolan-4-acetaldehyde
• 62017-93-0
• BWLNBIIAHQAAJK-QMMMGPOBSA-N

• Inchi： 1S/C8H14O3/c1-7(2)10-6-8(3,11-7)4-5-9/h5H,4,6H2,1-3H3/t8-/m0/s1
• InChI Key： BWLNBIIAHQAAJK-QMMMGPOBSA-N
• SMILES： O1C(C)(C)OC[C@]1(C)CC=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 1.11700